Cas no 2228740-56-3 (2-(1-bromo-2-methylpropan-2-yl)pyrazolo1,5-apyrimidine)

• Product Name: 2-(1-bromo-2-methylpropan-2-yl)pyrazolo1,5-apyrimidine
• CAS No: 2228740-56-3
• MF: C₁₀H₁₂BrN₃
• MW: 254.12638092041
• CID: 5791482
• PubChem ID: 165672079
• Update Time: 2025-06-10

2-(1-bromo-2-methylpropan-2-yl)pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromo-2-methylpropan-2-yl)pyrazolo[1,5-a]pyrimidine
• EN300-1921193
• 2228740-56-3
• 2-(1-bromo-2-methylpropan-2-yl)pyrazolo1,5-apyrimidine

• Inchi： 1S/C10H12BrN3/c1-10(2,7-11)8-6-9-12-4-3-5-14(9)13-8/h3-6H,7H2,1-2H3
• InChI Key： SWYBYLNREOERGU-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=C2N=CC=CN2N=1

Computed Properties

• Exact Mass: 253.02146g/mol
• Monoisotopic Mass: 253.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.2Ų

Additional information on 2-(1-bromo-2-methylpropan-2-yl)pyrazolo1,5-apyrimidine

2-(1-Bromo-2-Methylpropan-2-yl)Pyrazolo[1,5-a]Pyrimidine: A Comprehensive Overview

The compound 2-(1-bromo-2-methylpropan-2-yl)pyrazolo[1,5-a]pyrimidine (CAS No: 2228740-56-3) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their unique structural features and versatile applications in drug design and materials science.

Pyrazolo[1,5-a]pyrimidine is a heterocyclic aromatic compound characterized by a fused pyrazole and pyrimidine ring system. The presence of the 1-bromo-2-methylpropan-2-yl group at the 2-position introduces additional complexity to the molecule, enhancing its reactivity and functional diversity. This substitution pattern is particularly interesting for researchers exploring novel synthetic pathways and bioactive molecules.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidines in medicinal chemistry due to their ability to interact with various biological targets. For instance, derivatives of this class have shown promise as kinase inhibitors, which are critical in the development of anticancer therapies. The brominated substituent in 2-(1-bromo-2-methylpropan-2-yl)pyrazolo[1,5-a]pyrimidine further enhances its potential as a lead compound for drug discovery.

The synthesis of 2-(1-bromo-2-methylpropan-2-yl)pyrazolo[1,5-a]pyrimidine involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyrimidine core. This is followed by the introduction of the brominated substituent through nucleophilic substitution or other suitable reactions. Researchers have explored various strategies to optimize this synthesis, including microwave-assisted methods and catalytic approaches, to improve yield and purity.

In terms of applications, pyrazolo[1,5-a]pyrimidines have found use in areas such as optoelectronics and sensor technology due to their unique electronic properties. The presence of electron-withdrawing groups like bromine can further modulate these properties, making compounds like 2-(1-bromo-2-methylpropan-2-yl)pyrazolo[1,5-a]pyrimidine valuable for advanced materials research.

Recent advancements in computational chemistry have also provided deeper insights into the molecular dynamics of pyrazolo[1,5-a]pyrimidines. Quantum mechanical studies have revealed that the electronic structure of these compounds is highly sensitive to substituent effects, which can be exploited for tuning their reactivity and selectivity in chemical reactions.

In conclusion, 2-(1-bromo-2-methylpropan-2-yl)pyrazolo[1,5-a]pyrimidine represents a fascinating example of how structural modifications can enhance the functional versatility of heterocyclic compounds. Its role in drug discovery and materials science underscores its importance as a key molecule in contemporary chemical research.